Cas no 132958-66-8 (D-Threonine, 4-chloro-)

• Product Name: D-Threonine, 4-chloro-
• CAS No: 132958-66-8
• MF: C₄H₈ClNO₃
• MW: 153.564220428467
• CID: 216659
• PubChem ID: 71355953
• Update Time: 2025-04-19

D-Threonine, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• D-Threonine, 4-chloro-
• 4-Chlorothreonine
• 4-Chloro-D-threonine
• 132958-66-8
• DTXSID60927880
• CETUIFTXYGHITB-UHFFFAOYSA-N
• AKOS006385084
• SCHEMBL3947980
• 4-Chloro-DL-threonine
• 2-amino-4-chloro-3-hydroxybutanoic acid

• Inchi： 1S/C4H8ClNO3/c5-1-2(7)3(6)4(8)9/h2-3,7H,1,6H2,(H,8,9)/t2-,3+/m0/s1
• InChI Key： CETUIFTXYGHITB-STHAYSLISA-N
• SMILES： ClC[C@@H]([C@H](C(=O)O)N)O

Computed Properties

• Exact Mass: 153.01934
• Monoisotopic Mass: 153.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids